Silver-mediated radical oxytrifluoromethylation of unsaturated carboxylic acids for the synthesis of γ-trifluoromethylthio lactones†
Organic & Biomolecular Chemistry Pub Date: 2022-02-14 DOI: 10.1039/D2OB00018K
Abstract
An efficient silver-mediated oxidative trifluoromethylthiolation of unsaturated carboxylic acids to construct trifluoromethylthiol-containing lactones has been disclosed. In this protocol no metal-catalysts was added, and preliminary mechanism investigations suggested that a free-radical pathway should be involved in the process. High functional group tolerance and excellent yields were demonstrated by the efficient preparation of a wide range of γ-trifluoromethylthiolated phthalides.
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Journal Name：Organic & Biomolecular Chemistry
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CAS no.: 2229653-51-2
